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Compound of Interest

Compound Name: Chloranil

Cat. No.: B122849

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and toxicological data for Chloranil
(Tetrachloro-1,4-benzoquinone). The information is compiled and presented to meet the needs
of laboratory and drug development professionals, with a focus on quantitative data,
experimental context, and clear safety protocols.

Core Identification and Properties

Chloranil, identified by CAS number 118-75-2, is a yellow solid organic compound.[1] It
functions as a mild oxidant and hydrogen acceptor, finding use in various chemical syntheses,
including aromatization reactions.[1]

Identifier Value Source
CAS Number 118-75-2 [11[21131[4][5]
Molecular Formula CeClaO2 [2][3]
Molecular Weight 245.88 g/mol [2][5]

Tetrachloro-p-benzoquinone,
Synonyms Spergon, 2,3,5,6-Tetrachloro- [2][6]
1,4-benzoquinone
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Toxicological Data

Acute toxicity data is critical for risk assessment in a research and development setting. The
following values have been established through standardized testing protocols.

Test Species Route Value Source
LD50 Rat Oral 4,000 mg/kg [3][5]
LD50 Rat Dermal > 2,000 mg/kg [7]
LC50 Rat Inhalation 24.85 mg/L (4 h) [3]

Physical and Chemical Safety Properties

Understanding the physical properties of Chloranil is essential for safe handling, storage, and
spill response.

Property Value Source
Appearance Yellow powder/solid [1][8]
Melting Point 290-293 °C (sublimed) [5][8]
Solubility in Water 0.25 g/L (practically insoluble) [5]
Vapor Pressure lhPa@ 71 °C [518]
Bulk Density ~800 kg/m 3 [41[5]
3.5-4.5 (100 g/L aqueous

pH slurry) [5](8]
Autoignition Temperature > 400 °C [5]

Hazard Identification and Classification

Chiloranil is classified as a hazardous substance. The primary hazards are related to irritation
and environmental toxicity.
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| Hazard Class | Category | Hazard Statement | Source | | :--- | :--- | :--- | :--- | :--- | | Skin
Irritation | 2 | H315: Causes skin irritation |[3][4][8] | | Serious Eye Irritation | 2 | H319: Causes
serious eye irritation |[3][4][8] | | Acute Aquatic Toxicity | 1 | H400: Very toxic to aquatic life |[3][4]
| | Chronic Aquatic Toxicity | 1 | H410: Very toxic to aquatic life with long lasting effects |[3][4] |

No components of this product at levels greater than or equal to 0.1% are identified as a
probable, possible, or confirmed human carcinogen by IARC.[3]

Occupational Exposure Limits

Specific occupational exposure limits (PELs or TLVs) for Chloranil have not been established
by major regulatory bodies like OSHA. In such cases, the limits for "Particulates Not Otherwise
Regulated" (PNOR) are often applied.

Value
o L. . Value (Total
Jurisdiction Limit Type (Respirable Dust) Source
us

Dust)

US - Michigan TWA 5 mg/m3 - [8]

US - Oregon (Z-

TWA - 10 mg/m3 [8]

1)

Experimental Protocols

Acute Oral Toxicity (LD50) - Representative Methodology

The reported oral LD50 value for Chloranil (4,000 mg/kg in rats) is determined through a
standardized procedure, typically following a protocol like the OECD Test Guideline 420 (Acute
Oral Toxicity — Fixed Dose Procedure).[1][2][3] This method is designed to determine the
substance's toxicity with a reduced number of animals and less suffering compared to older
methods.

Methodology Overview:

o Animal Selection: Healthy, young adult rats (typically females, 8-12 weeks old) are used.[4]
The animals are acclimatized to laboratory conditions before the study.
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Sighting Study: A preliminary "sighting study” is conducted to determine the appropriate
starting dose for the main study.[1][5] A single animal is dosed at a level expected to cause
toxicity but not mortality (e.g., 300 mg/kg in the absence of prior data).[1] The outcome
determines the next dose.

Main Study: Based on the sighting study, groups of at least 5 animals are dosed in a
stepwise manner using fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[1] The substance is
typically administered by gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[1]

Endpoint Determination: The test identifies a dose that causes evident toxicity or, at most,
one death.[3] This allows for classification of the substance according to the Globally
Harmonised System (GHS) rather than calculating a precise LD50.[2] The reported value of
4,000 mg/kg indicates low acute toxicity.

Necropsy: At the end of the observation period, all animals are subjected to a gross
necropsy to identify any pathological changes.[1]

Safety Workflows and Logic

The following diagrams illustrate key logical relationships and workflows for handling Chloranil
safely.

Caption: Chloranil First Aid and Exposure Response Workflow.
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Caption: Experimental Workflow for an Acute Oral Toxicity Study (OECD 420).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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